Cas no 2836-82-0 (2-Fluorophenylacetone)

• Product Name: 2-Fluorophenylacetone
• CAS No: 2836-82-0
• MF: C₉H₉FO
• MW: 152.165566205978
• MDL: MFCD00000325
• CID: 43475
• PubChem ID: 76086
• Update Time: 2025-10-28

2-Fluorophenylacetone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)propan-2-one
• (2-Fluorophenyl)acetone
• 1-(2-Fluorophenyl)acetone
• 2-Fluorophenylacetone
• o-Fluorophenylacetone
• 1-(2-Fluorophenyl)-2-propanone
• 2-Propanone, 1-(2-fluorophenyl)-
• BANVZEUCJHUPOI-UHFFFAOYSA-N
• KSC497E4P
• 1-(2-Fluorophenyl)acetone #
• SBB086844
• 1-(2-Fluoro-phenyl)-propan-2-one
• TRA0016379
• LS11259
• CM10960
• NE10022
• CS

• MDL： MFCD00000325
• Inchi： 1S/C9H9FO/c1-7(11)6-8-4-2-3-5-9(8)10/h2-5H,6H2,1H3
• InChI Key： BANVZEUCJHUPOI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC(C)=O

Computed Properties

• Exact Mass: 152.06400
• Monoisotopic Mass: 152.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Light yellow transparent liquid
• Density: 1.077 g/mL at 25 °C(lit.)
• Boiling Point: 47°C/0.05mmHg(lit.)
• Flash Point: Degrees Fahrenheit:185°F
  Degrees Celsius:85°C
  
• Refractive Index: n20/D 1.4989(lit.)
• PSA: 17.07000
• LogP: 1.95720
• Solubility: Not determined

2-Fluorophenylacetone Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-Fluorophenylacetone

Introduction to CAS No. 2836-82-0: 2-Fluorophenylacetone

The compound CAS No. 2836-82-0, commonly referred to as 2-Fluorophenylacetone, is a fluorinated aromatic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical properties and potential for use in advanced chemical synthesis. Recent studies have highlighted its role in the development of novel drug candidates and its influence on the design of bioactive molecules.

2-Fluorophenylacetone is a derivative of phenylacetone, where a fluorine atom is introduced at the ortho position of the benzene ring. This substitution imparts distinct electronic and steric effects, making it a valuable building block in organic synthesis. The compound's structure allows for versatile reactivity, enabling its use in various reactions such as nucleophilic aromatic substitution, electrophilic substitution, and coupling reactions. Researchers have explored its potential in synthesizing complex molecules with high precision and efficiency.

Recent advancements in synthetic chemistry have led to innovative methods for the preparation of CAS No. 2836-82-0. For instance, the use of palladium-catalyzed cross-coupling reactions has emerged as a highly efficient route for constructing this compound. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process. Additionally, the application of microwave-assisted synthesis has been reported, offering a faster and more energy-efficient alternative to traditional methods.

The biological activity of 2-Fluorophenylacetone has been a focal point of recent research. Studies indicate that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Furthermore, its ability to modulate enzyme activity has been explored, highlighting its role in designing therapeutic agents targeting specific biochemical pathways.

In terms of environmental impact, CAS No. 2836-82-0 has been studied for its biodegradation patterns and toxicity profiles. Research findings suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further studies are required to fully understand its ecological implications and ensure safe handling practices.

The application of 2-Fluorophenylacetone extends beyond pharmaceuticals into materials science. Its use as a precursor in polymer synthesis has been investigated, with promising results in developing high-performance materials with tailored properties. The compound's ability to participate in polymerization reactions opens new avenues for creating advanced materials with applications in electronics and biotechnology.

Looking ahead, ongoing research aims to explore the full potential of CAS No. 2836-82-0 in diverse fields. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new applications and improve existing processes involving this compound.